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Compound of Interest
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Cat. No.: B10798903

Get Quote

In the landscape of kinase inhibitors, precision is paramount. For researchers in oncology,

virology, and neurobiology, the ability of a small molecule to selectively inhibit its intended

target while sparing off-target kinases is a critical determinant of its therapeutic potential and

research utility. This guide provides a detailed comparison of the kinase selectivity of two

prominent cyclin-dependent kinase (CDK) inhibitors: LDC4297 hydrochloride and roscovitine.

At a Glance: Key Differences in Selectivity
LDC4297 hydrochloride emerges as a highly selective and potent inhibitor of Cyclin-

Dependent Kinase 7 (CDK7).[1][2][3] In contrast, roscovitine, an older and more broadly

characterized compound, exhibits activity against a wider range of CDKs.[4][5][6] This

fundamental difference in their selectivity profiles dictates their applications in research and

potential as therapeutic agents.

Quantitative Comparison of Kinase Inhibition
The following table summarizes the half-maximal inhibitory concentrations (IC50) of LDC4297
hydrochloride and roscovitine against a panel of key kinases, providing a quantitative

measure of their respective potencies and selectivities.
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Kinase Target
LDC4297 hydrochloride
IC50

Roscovitine IC50

CDK7 0.13 nM[1][2] 0.49 µM - 0.51 µM[7][8]

CDK1/cdc2 53.7 nM[9] 0.65 µM - 2.69 µM[4][7]

CDK2 6.4 nM[9] 0.7 µM - 0.88 µM[4][8]

CDK5 10% control @ 1µM[10] 0.16 µM - 0.2 µM[4][11]

CDK9 >1.71 µM[9] ~0.79 µM - 3.2 µM[7]

CDK4 >10 µM[9] >100 µM[7][11]

CDK6 >10 µM[9] >100 µM[7][11]

ERK1 Not specified 34 µM[11]

ERK2 Not specified 14 µM[11]

Note: IC50 values can vary depending on the experimental conditions, such as ATP

concentration.

Deep Dive into Selectivity Profiles
LDC4297 Hydrochloride: A Precision Tool for Targeting CDK7

LDC4297 hydrochloride is distinguished by its exceptional potency and selectivity for CDK7.

[1][2][3] Kinome-wide profiling against over 330 kinases has demonstrated its high degree of

selectivity.[12] While it does exhibit some activity against CDK2 and CDK1, the inhibitory

concentrations are significantly higher than for CDK7, indicating a substantial selectivity

window.[9] This precise targeting of CDK7, a key regulator of transcription and the cell cycle,

makes LDC4297 hydrochloride a valuable tool for dissecting the specific roles of this kinase

in various biological processes.[12][13][14]

Roscovitine: A Broader Spectrum CDK Inhibitor

Roscovitine, also known as seliciclib, is a purine analog that acts as an ATP-competitive

inhibitor of several CDKs, including CDK1, CDK2, CDK5, CDK7, and CDK9, with IC50 values
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in the sub-micromolar range.[5][6][7][15] It is notably a poor inhibitor of CDK4 and CDK6.[5][11]

While often referred to as a selective CDK inhibitor, its activity across multiple CDKs gives it a

broader mechanism of action compared to LDC4297 hydrochloride.[5][16] This multi-targeted

approach can be advantageous in certain therapeutic contexts but may lead to more off-target

effects in research applications where target specificity is crucial. Interestingly, studies have

also identified pyridoxal kinase as a non-kinase target of roscovitine.[16]

Signaling Pathways and Mechanisms of Action
The distinct selectivity profiles of LDC4297 hydrochloride and roscovitine translate to different

impacts on cellular signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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